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Introduction: The Therapeutic Potential of 3,5-
Dicaffeoylquinic Acid
3,5-Dicaffeoylquinic acid (3,5-DCQA) is a naturally occurring polyphenolic compound found in a

variety of plants.[1] As a member of the caffeoylquinic acid family, it has garnered significant

scientific interest due to its broad spectrum of biological activities. Preclinical research, both in

vitro and in vivo, has illuminated its potential as a therapeutic agent, demonstrating potent

antioxidant, anti-inflammatory, neuroprotective, and metabolic regulatory properties.[1][2][3][4]

[5][6][7][8] For instance, 3,5-DCQA has been shown to scavenge free radicals, inhibit the

production of pro-inflammatory mediators, protect neurons from oxidative stress-induced death,

and modulate pathways involved in adipogenesis and glucose metabolism.[1][4][8][9][10]

The transition from in vitro validation to in vivo efficacy studies is a critical step in the drug

development pipeline. The purpose of this guide is to provide researchers, scientists, and drug

development professionals with a comprehensive framework for designing and executing

robust in vivo studies to evaluate the therapeutic efficacy of 3,5-DCQA. This document outlines

mechanistically relevant animal models, detailed experimental protocols, and critical

considerations for data interpretation, ensuring scientific integrity and adherence to ethical

standards.
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Part 1: Foundational Considerations for In Vivo
Study Design
Before embarking on any animal study, a thorough understanding of the test compound's

characteristics and the ethical principles governing animal research is paramount.

Pharmacokinetic Profile of 3,5-DCQA
The route of administration and dosing schedule are fundamentally dependent on the

compound's pharmacokinetic (PK) properties. While comprehensive PK data for 3,5-DCQA is

still emerging, existing studies provide valuable insights. It has been reported that

dicaffeoylquinic acid isomers can be absorbed following oral administration.[4] Key metabolic

pathways in rats include O-methylation and glucuronidation, which are catalyzed in both the

liver and small intestine.[11] This suggests that upon administration, 3,5-DCQA will be

metabolized, and the resulting metabolites may also possess biological activity. The choice of

administration route—oral (PO) versus parenteral (e.g., intraperitoneal, IP)—will significantly

influence the bioavailability and metabolic fate of the compound, a factor that must be

considered when interpreting results.

Ethical Framework: The 3Rs Principle
All research involving animals must be conducted with the highest ethical standards. An

Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics committee must

approve all protocols prior to commencement.[12] The guiding principles for ethical animal

research are the "3Rs":

Replacement: Utilizing non-animal methods whenever possible.[12][13]

Reduction: Using the minimum number of animals necessary to obtain scientifically valid

data.[12][14]

Refinement: Modifying procedures to minimize animal pain, suffering, and distress.[12][15]

Researchers are obligated to ensure proper animal housing, nutrition, and care, and to define

humane endpoints to prevent unnecessary suffering.[12][15]
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Part 2: Selecting the Appropriate Animal Model
The choice of an animal model is dictated by the specific biological activity of 3,5-DCQA being

investigated. The model should mimic the pathophysiology of the human disease as closely as

possible to ensure translational relevance.[16]

Table 1: Summary of 3,5-DCQA Activities &
Corresponding In Vivo Models
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Therapeutic Area
Demonstrated
Activity of 3,5-
DCQA

Recommended
Animal Model

Rationale & Key
Features

Inflammation

Reduces pro-

inflammatory

cytokines (TNF-α, IL-

6), suppresses iNOS

and COX-2

expression.[5][9]

Carrageenan-Induced

Paw Edema

(Rat/Mouse)

A well-established,

acute, non-immune

inflammatory model to

assess anti-

edematous and anti-

inflammatory effects.

[17][18]

Protects against LPS-

induced acute lung

injury.[1]

LPS-Induced Acute

Lung Injury (Mouse)

Models sepsis-

induced acute

inflammation, allowing

for analysis of

neutrophil infiltration

and cytokine storm in

bronchoalveolar

lavage fluid (BALF).[1]

Attenuates microglial

activation and

inflammatory pain.[6]

CFA-Induced

Inflammatory Pain

(Mouse)

Complete Freund's

Adjuvant (CFA)

induces a localized,

chronic inflammation

and mimics persistent

inflammatory pain

states.[6]

Metabolic Disease

Inhibits adipocyte

differentiation and lipid

accumulation.[4]

Diet-Induced Obesity

(DIO) (Mouse/Rat)

High-fat diet (HFD)

feeding in strains like

C57BL/6 mice induces

obesity, insulin

resistance, and

dyslipidemia, closely

mimicking human

metabolic syndrome.

[19][20]
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Lowers blood glucose

and enhances

antioxidant status in

diabetic rats.

Streptozotocin (STZ)-

Induced Diabetes

(Rat)

STZ is a chemical

toxic to pancreatic β-

cells, inducing a state

of hyperglycemia that

models Type 1

diabetes.[3]

Neurodegeneration

Protects neurons

against Aβ- and

oxidative stress-

induced toxicity.[7][8]

Senescence-

Accelerated Mouse

Prone 8 (SAMP8)

Exhibits age-related

learning and memory

deficits, serving as a

model for sporadic

Alzheimer's disease

and cognitive decline.

Used to validate 3,5-

DCQA's cognitive-

enhancing effects.[2]

[7][21]

Part 3: Detailed Methodologies and Protocols
This section provides step-by-step protocols for the preparation and administration of 3,5-

DCQA and a sample workflow for an anti-inflammatory study.

Preparation of 3,5-DCQA Formulation
The causality behind formulation choice is critical for ensuring solubility, stability, and

bioavailability.

Vehicle Selection: For oral administration, 3,5-DCQA can often be dissolved or suspended in

purified water or a 0.5% carboxymethylcellulose (CMC) solution. For intraperitoneal

injections, a sterile, isotonic vehicle such as phosphate-buffered saline (PBS) is required to

prevent osmotic stress and irritation.

Solubility Test: Before preparing the final formulation, perform a small-scale solubility test to

determine the optimal concentration. If solubility is low, co-solvents (e.g., a small percentage

of DMSO or PEG400) may be considered, but their potential toxicity and effects on the

disease model must be evaluated.
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Preparation Protocol:

Weigh the required amount of 3,5-DCQA powder in a sterile container.

Gradually add the chosen vehicle while vortexing or sonicating to aid dissolution.

For suspensions, ensure the formulation is homogenous before each administration.

For IP injections, the final formulation must be sterile-filtered through a 0.22 µm syringe

filter.

Prepare fresh solutions daily unless stability data indicates otherwise.

Administration Protocols
Proper administration technique is essential for animal welfare and data validity.[22]

Oral gavage ensures direct and accurate dosing into the stomach.[22]

Materials:

Appropriately sized oral gavage needles (e.g., 20-22G for adult mice, flexible plastic or

stainless steel with a ball tip).[23]

Syringes (1 mL).

Procedure:

Weigh the mouse to calculate the precise dosing volume. The maximum recommended

volume is typically 10 mL/kg.[22][24]

Pre-measure the insertion depth by holding the gavage needle alongside the mouse, from

the corner of the mouth to the last rib. Mark this depth on the needle.[22]

Properly restrain the mouse, ensuring the head and body form a straight line to facilitate

passage into the esophagus.[22]

Gently insert the gavage needle into the diastema (gap between incisors and molars) and

advance it along the roof of the mouth. The mouse will often swallow, which helps guide
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the needle into the esophagus.[24]

Advance the needle to the pre-measured depth without resistance. If resistance is met,

withdraw and reposition. Do not force the needle.[22]

Slowly administer the substance over 2-3 seconds.[24]

Gently withdraw the needle along the same path.

Monitor the mouse for 10-15 minutes post-procedure for any signs of distress.[24][25]

IP injection allows for rapid absorption into the systemic circulation.

Materials:

Appropriately sized needles (e.g., 23-25G for rats).[26]

Syringes (3 mL).

Procedure:

Weigh the rat to calculate the dosing volume. The maximum recommended volume is 10

mL/kg.[26]

Restrain the rat in dorsal recumbency (on its back), tilting the head slightly downward to

shift the abdominal organs.[27]

Identify the injection site in the lower right abdominal quadrant to avoid the cecum and

urinary bladder.[26][28] Disinfect the site with 70% alcohol.[27]

Insert the needle, bevel up, at a 30-40° angle to the abdominal wall.[26]

Gently pull back on the plunger (aspirate) to ensure no fluid (blood or urine) is drawn. If

fluid appears, withdraw and use a fresh needle and syringe at a new site.[27][29]

If aspiration is clear, depress the plunger to administer the substance.

Withdraw the needle and return the animal to its cage, monitoring for any adverse

reactions.
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Table 2: Recommended Administration Parameters for
Rodents

Parameter Mouse Rat Source

Oral Gavage Needle 20-24G, 1-1.5" length 16-18G, 2-3" length [22][23]

Max Oral Volume 10 mL/kg 10-20 mL/kg [22][23]

IP Injection Needle 25-27G 23-25G [26]

Max IP Volume 10 mL/kg 10 mL/kg [26]

Part 4: Experimental Workflow & Data Visualization
A logical and well-documented workflow is the backbone of a reproducible study.

Diagram: General In Vivo Experimental Workflow
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Phase 1: Preparation

Phase 2: Induction & Treatment

Phase 3: Endpoint Analysis

Ethical Approval (IACUC)

Animal Acclimatization
(1-2 weeks)

Randomization into
Treatment Groups

Baseline Measurements
(e.g., body weight, paw volume)

Disease Model Induction
(e.g., Carrageenan, HFD)

Treatment Administration
(Vehicle, 3,5-DCQA, Positive Control)

In-life Measurements
(e.g., behavioral tests, pain sensitivity)

Euthanasia & Sample Collection
(Blood, Tissues)

Ex Vivo Analysis
(Histology, ELISA, Western Blot)

Data Analysis & Interpretation

Click to download full resolution via product page

Caption: A generalized workflow for in vivo efficacy studies.
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Example Protocol: Carrageenan-Induced Paw Edema in
Rats

Animals: Male Wistar or Sprague-Dawley rats (180-220g).

Acclimatization: House animals for at least one week under standard conditions (12h

light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).

Grouping: Randomize animals into groups (n=6-8 per group):

Group 1: Vehicle control (e.g., 0.5% CMC, PO)

Group 2: 3,5-DCQA (e.g., 25 mg/kg, PO)

Group 3: 3,5-DCQA (e.g., 50 mg/kg, PO)

Group 4: Positive control (e.g., Indomethacin, 10 mg/kg, PO)

Procedure:

Measure the baseline paw volume of the right hind paw using a plethysmometer.

Administer the vehicle, 3,5-DCQA, or positive control by oral gavage 60 minutes before

carrageenan injection.

Induce inflammation by injecting 0.1 mL of 1% λ-carrageenan solution subcutaneously into

the sub-plantar region of the right hind paw.

Measure paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

Calculate the percentage inhibition of edema for each group relative to the vehicle control

group.

Endpoint Analysis: At the end of the experiment, animals can be euthanized to collect paw

tissue for histopathological analysis (H&E staining for inflammatory cell infiltration) and

biochemical analysis (e.g., measuring levels of TNF-α, IL-1β, and myeloperoxidase (MPO)).
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Part 5: Key Signaling Pathways and Mechanistic
Insights
Understanding the molecular mechanisms of 3,5-DCQA is crucial for interpreting in vivo results.

Several signaling pathways have been implicated in its biological effects.

Diagram: Nrf2/HO-1 Pathway in Anti-Adipogenesis
3,5-DCQA has been shown to inhibit adipogenesis by increasing the expression of the

antioxidant enzyme heme oxygenase-1 (HO-1) via the transcription factor Nrf2.[4]
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Caption: 3,5-DCQA inhibits adipogenesis via the Nrf2/HO-1 pathway.

This pathway provides specific molecular markers (Nrf2, HO-1) that can be measured in

adipose tissue from DIO animals treated with 3,5-DCQA to confirm its mechanism of action in

vivo. Similarly, its neuroprotective effects have been linked to the activation of the PI3K/Akt

signaling pathway, providing another set of targets for ex vivo analysis in brain tissue.[10]
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Conclusion
The successful in vivo evaluation of 3,5-dicaffeoylquinic acid requires a multi-faceted approach

grounded in scientific rigor and ethical responsibility. This guide provides a foundational

framework, from the selection of disease-relevant animal models to the execution of precise

experimental protocols. By understanding the causality behind each experimental choice—be it

the selection of a vehicle, the route of administration, or the specific molecular endpoints for

analysis—researchers can generate high-quality, reproducible data. Such robust preclinical

evidence is indispensable for validating the therapeutic potential of 3,5-DCQA and advancing

its journey from a promising natural compound to a potential clinical candidate.

References
Intraperitoneal (IP) Injection in Rats and Mice SOP. (n.d.). UBC Animal Care Services.

Retrieved from [Link]

Han, J., & Isoda, H. (2011). Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and

in vivo. BMC Proceedings, 5(Suppl 8), P20. Retrieved from [Link]

Ethical Statement on Experimental Animal Research. (n.d.). Medical and Pharmaceutical

Journal. Retrieved from [Link]

Patil, K. R., Mahajan, U. B., Unger, B. S., Goyal, S. N., Belemkar, S., Surana, S. J., Ojha, S.,

& Patil, C. R. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory

Drugs: Implications for the Discovery and Development of Phytopharmaceuticals.

International Journal of Molecular Sciences, 20(18), 4367. Retrieved from [Link]

Al-Asmakh, M., & Hedin, L. (2015). Institutional protocols for the oral administration (gavage)

of chemicals and microscopic microbial communities to mice: Analytical consensus.

Techniques in Gastrointestinal Endoscopy, 17(3), 137-147. Retrieved from [Link]

Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory

Drugs: Implications for the Discovery and Development of Phytopharmaceuticals.

International Journal of Molecular Sciences. Retrieved from [Link]

Oral Gavage Procedure in Mice. (n.d.). Scribd. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 19 Tech Support

https://animalcare.ubc.ca/sites/default/files/documents/SOP%20Intraperitoneal%20%28IP%29%20Injection%20in%20Rats%20and%20Mice.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3288926/
https://www.medpharm.pt/ethical-statement-on-experimental-animal-research
https://www.mdpi.com/1422-0067/20/18/4367
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4600103/
https://www.mdpi.com/1422-0067/20/18/4367
https://www.scribd.com/document/426989414/Oral-Gavage-Procedure-in-Mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patil, K. R., Mahajan, U. B., Unger, B. S., Goyal, S. N., Belemkar, S., Surana, S. J., Ojha, S.,

& Patil, C. R. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory

Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PubMed.

Retrieved from [Link]

Panchal, S. K., & Brown, L. (2016). Animal models of metabolic syndrome: a review.

Nutrition & Metabolism, 13, 65. Retrieved from [Link]

Lie, D. C., et al. (2022). Animal Models of Neurodegenerative Disease: Recent Advances in

Fly Highlight Innovative Approaches to Drug Discovery. Frontiers in Molecular Neuroscience.

Retrieved from [Link]

Intraperitoneal Injection in Rats. (n.d.). Queen's University. Retrieved from [Link]

Singh, S., et al. (2017). VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF

ANTI-INFLAMMATORY AGENTS. INTERNATIONAL JOURNAL OF PHARMACEUTICAL

SCIENCES AND RESEARCH. Retrieved from [Link]

UBC ANIMAL CARE COMMITTEE TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP.

(2021). UBC Animal Care Services. Retrieved from [Link]

Intraperitoneal (IP) Injection in Rats and Mice SOP. (n.d.). ResearchGate. Retrieved from

[Link]

UBC ANIMAL CARE COMMITTEE TECH 10b ‐ Intraperitoneal Injection in the Adult Rat

SOP. (n.d.). UBC Animal Care Services. Retrieved from [Link]

Kumar, V., et al. (2013). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory

Activity- A Review. International Journal of Pharmaceutical Erudition. Retrieved from [Link]

A Systematic Review on Animal Models of Metabolic Syndrome. (2018). International Journal

Of Pharma Research and Health Sciences. Retrieved from [Link]

Golde, T. E., et al. (2018). All (animal) models (of neurodegeneration) are wrong. Are they

also useful? Alzheimer's Research & Therapy. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 19 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31491916/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5050917/
https://www.frontiersin.org/articles/10.3389/fnmol.2022.842621/full
https://www.queensu.ca/animalcare/sites/acswww/files/uploads/SOPs/SOP-10.9.2-Intraperitoneal-Injection-in-Rats.pdf
https://ijpsr.com/bft-article/various-animal-models-for-preclinical-testing-of-anti-inflammatory-agents/
https://animalcare.ubc.ca/sites/default/files/documents/SOP%20Oral%20Dosing%20%28Gavage%29%20in%20Adult%20Mice.pdf
https://www.researchgate.net/publication/265842884_Intraperitoneal_IP_Injection_in_Rats_and_Mice_SOP
https://animalcare.ubc.ca/sites/default/files/documents/SOP%20Intraperitoneal%20%28IP%29%20Injection%20in%20the%20Adult%20Rat.pdf
https://www.researchgate.net/publication/273455127_In_Vivo_Animal_Models_in_Preclinical_Evaluation_of_Anti-_Inflammatory_Activity-_A_Review
https://www.pharmahealthsciences.net/pdfs/volume6-issue1/1.vol6-issue1-2018.pdf
https://alzres.biomedcentral.com/articles/10.1186/s13195-018-0447-x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dunnett, S. B., & Everitt, B. J. (2009). Animal Models of Neurodegenerative Diseases.

Springer Protocols. Retrieved from [Link]

Ethical Principles and Guidelines for Experiments on Animals. (2005). Swiss Academy of

Medical Sciences & Swiss Academy of Sciences. Retrieved from [Link]

Ethical Guidelines for the Use of Animals in Research. (2019). The Norwegian National

Research Ethics Committees. Retrieved from [Link]

Forner, S., et al. (2021). Animal Models of Neurodegenerative Diseases. Journal of

Neuropathology & Experimental Neurology. Retrieved from [Link]

SOP: Intraperitoneal Injections in the Rat. (2017). Virginia Tech IACUC. Retrieved from [Link]

Ethical guidelines for research in animal science. (n.d.). British Society of Animal Science.

Retrieved from [Link]

Guidelines for Ethical Conduct in the Care and Use of Nonhuman Animals in Research.

(n.d.). American Psychological Association. Retrieved from [Link]

El-Far, A. H., et al. (2022). Potential Mechanisms Involved in the Protective Effect of

Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its

Complications. Pharmaceuticals. Retrieved from [Link]

Lazzarini, A., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion

and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. International

Journal of Molecular Sciences. Retrieved from [Link]

Kim, J. K., et al. (2022). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic

acid isolated from Ligularia fischeri leaves. Journal of the Korean Society for Applied

Biological Chemistry. Retrieved from [Link]

Lee, G., et al. (2022). 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated

inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/STAT3

signaling. Journal of Neuroinflammation. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 19 Tech Support

https://link.springer.com/protocol/10.1007/978-1-60327-952-4_1
https://www.akademien-schweiz.ch/en/topics/research-and-ethics/ethics-and-animal-experimentation/
https://www.forskningsetikk.no/en/guidelines/science-and-technology/ethical-guidelines-for-the-use-of-animals-in-research/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8253106/
https://research.vt.edu/content/dam/research_vt_edu/iacuc/docs/sops/SOP_IP_Rat.pdf
https://bsas.org.uk/about/publications/ethical-guidelines-for-research-in-animal-science
https://www.apa.org/science/leadership/care/guidelines
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9032644/
https://www.mdpi.com/1422-0067/22/16/8741
https://jksabc.koreascience.or.kr/article/JAKO202206461973059.page
https://pubmed.ncbi.nlm.nih.gov/35039097/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal models in Metabolic Syndrome. (2020). International Journal of Pharmaceutical

Sciences Review and Research. Retrieved from [Link]

Animal models for research on neurodegenerative diseases. (2023). Exploration of

Neuroprotective Therapy. Retrieved from [Link]

Panchal, S. K., & Brown, L. (2016). Animal models of metabolic syndrome: a review.

PubMed. Retrieved from [Link]

Han, J., et al. (2010). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells

and senescence-accelerated-prone mice 8 through the up-regulation of phosphoglycerate

kinase-1. Neuroscience. Retrieved from [Link]

Fuchs, T., et al. (2018). Animal models in metabolic syndrome. Revista do Colégio Brasileiro

de Cirurgiões. Retrieved from [Link]

Wang, C., et al. (2023). Anti-diabetic effect of dicaffeoylquinic acids is associated with the

modulation of gut microbiota and bile acid metabolism. Food & Function. Retrieved from

[Link]

Kim, J. K., et al. (2022). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic

acid isolated from Ligularia fischeri leaves. ResearchGate. Retrieved from [Link]

Zhang, Y., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative

stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Food & Nutrition

Research. Retrieved from [Link]

Han, J., & Isoda, H. (2011). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-

SY5Y cells and senescence-accelerated-prone mice 8 through the up-regulation of

phosphoglycerate kinase-1. ResearchGate. Retrieved from [Link]

Lee, J. H., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen

peroxide-induced cell death in SH-SY5Y cells. Phytotherapy Research. Retrieved from [Link]

Han, J., & Isoda, H. (2011). Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and

in vivo. PubMed. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 19 Tech Support

https://globalresearchonline.net/journalcontents/v59-2/23.pdf
https://www.oae-publishing.com/articles/ent.2023.08.28.182
https://pubmed.ncbi.nlm.nih.gov/27708685/
https://pubmed.ncbi.nlm.nih.gov/20570715/
https://www.scielo.br/j/rcbc/a/yK8rYgR7pM4Cj4sFmX5P7Xb/?lang=en
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10313174/
https://www.researchgate.net/publication/358908757_Antioxidant_and_anti-inflammatory_activities_of_35-dicaffeoylquinic_acid_isolated_from_Ligularia_fischeri_leaves
https://www.foodandnutritionresearch.net/index.php/fnr/article/view/1317
https://www.researchgate.net/publication/51187428_Neuroprotective_effect_of_35-di-O-caffeoylquinic_acid_on_SH-SY5Y_cells_and_senescence-accelerated-prone_mice_8_through_the_up-regulation_of_phosphoglycerate_kinase-1
https://pubmed.ncbi.nlm.nih.gov/16114088/
https://pubmed.ncbi.nlm.nih.gov/22112210/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory

diseases. (2024). Naunyn-Schmiedeberg's Archives of Pharmacology. Retrieved from [Link]

Zheng, J., et al. (2013). Metabolic profile of 1,5-dicaffeoylquinic acid in rats, an in vivo and in

vitro study. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and in vivo - PMC
[pmc.ncbi.nlm.nih.gov]

3. Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from
Artemisia annua L. Leaves against Diabetes and Its Complications - PMC
[pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from
Ligularia fischeri leaves [ouci.dntb.gov.ua]

6. 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by
enhancing autophagy through the suppression of MCP3/JAK2/STAT3 signaling - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells and senescence-
accelerated-prone mice 8 through the up-regulation of phosphoglycerate kinase-1 - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell
death in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis
via activation of the PI3K/Akt signaling pathway | Food & Nutrition Research
[foodandnutritionresearch.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 19 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11339669/
https://pubs.rsc.org/en/content/articlelanding/2013/ra/c3ra42341d
https://www.benchchem.com/product/b15973260?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/24964/3-5-dicaffeoylquinic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC3285002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3285002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839821/
https://www.mdpi.com/1420-3049/26/16/5027
https://ouci.dntb.gov.ua/en/works/9jNNgeV9/
https://ouci.dntb.gov.ua/en/works/9jNNgeV9/
https://pubmed.ncbi.nlm.nih.gov/36076613/
https://pubmed.ncbi.nlm.nih.gov/36076613/
https://pubmed.ncbi.nlm.nih.gov/36076613/
https://pubmed.ncbi.nlm.nih.gov/20570715/
https://pubmed.ncbi.nlm.nih.gov/20570715/
https://pubmed.ncbi.nlm.nih.gov/20570715/
https://pubmed.ncbi.nlm.nih.gov/15934031/
https://pubmed.ncbi.nlm.nih.gov/15934031/
https://www.researchgate.net/publication/270596493_Antioxidant_and_anti-inflammatory_activities_of_35-dicaffeoylquinic_acid_isolated_from_Ligularia_fischeri_leaves
https://foodandnutritionresearch.net/index.php/fnr/article/view/1423
https://foodandnutritionresearch.net/index.php/fnr/article/view/1423
https://foodandnutritionresearch.net/index.php/fnr/article/view/1423
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. [PDF] METABOLIC PROFILE OF 1,5-DICAFFEOYLQUINIC ACID IN RATS, AN IN VIVO
AND IN VITRO STUDY | Semantic Scholar [semanticscholar.org]

12. Ethical Statement on Experimental Animal Research | Medical and Pharmaceutical
Journal [pharmacoj.com]

13. krebsliga.ch [krebsliga.ch]

14. forskningsetikk.no [forskningsetikk.no]

15. animal-journal.eu [animal-journal.eu]

16. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for
the Discovery and Development of Phytopharmaceuticals - PubMed
[pubmed.ncbi.nlm.nih.gov]

17. mdpi.com [mdpi.com]

18. ijpsr.com [ijpsr.com]

19. Animal models of metabolic syndrome: a review - PMC [pmc.ncbi.nlm.nih.gov]

20. pharmahealthsciences.net [pharmahealthsciences.net]

21. researchgate.net [researchgate.net]

22. pdf.benchchem.com [pdf.benchchem.com]

23. iacuc.ucsf.edu [iacuc.ucsf.edu]

24. animalcare.ubc.ca [animalcare.ubc.ca]

25. Institutional protocols for the oral administration (gavage) of chemicals and microscopic
microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]

26. animalcare.ubc.ca [animalcare.ubc.ca]

27. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]

28. animalcare.ubc.ca [animalcare.ubc.ca]

29. research.vt.edu [research.vt.edu]

To cite this document: BenchChem. [Application Notes & Protocols for In Vivo Studies of 3,5-
Dicaffeoylquinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15973260/docs#application-notes-protocols-for-in-
vivo-studies-of-3-5-dicaffeoylquinic-acid]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 19 Tech Support

https://www.semanticscholar.org/paper/METABOLIC-PROFILE-OF-1%2C5-DICAFFEOYLQUINIC-ACID-IN-Yang-Meng/3c0aec9d62bfcd01955130257c05a4acba931d02
https://www.semanticscholar.org/paper/METABOLIC-PROFILE-OF-1%2C5-DICAFFEOYLQUINIC-ACID-IN-Yang-Meng/3c0aec9d62bfcd01955130257c05a4acba931d02
https://pharmacoj.com/ojs/index.php/Medph/ethicalanimal
https://pharmacoj.com/ojs/index.php/Medph/ethicalanimal
https://www.krebsliga.ch/-dl-/fileadmin/downloads/forschung/e-rl-tierethik.pdf
https://www.forskningsetikk.no/en/guidelines/science-and-technology/ethical-guidelines-for-the-use-of-animals-in-research/
https://animal-journal.eu/wp-content/uploads/2020/07/Animal-Ethical-Guidelines.pdf
https://pubmed.ncbi.nlm.nih.gov/31491986/
https://pubmed.ncbi.nlm.nih.gov/31491986/
https://pubmed.ncbi.nlm.nih.gov/31491986/
https://www.mdpi.com/1422-0067/20/18/4367
https://ijpsr.com/bft-article/various-animal-models-for-preclinical-testing-of-anti-inflammatory-agents/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5050917/
https://www.pharmahealthsciences.net/pdfs/volume6-issue12018/4.vol6-issue1-2018-MS-15567-REVIEW2.pdf
https://www.researchgate.net/publication/44695097_Neuroprotective_effect_of_35-di-O-caffeoylquinic_acid_on_SH-SY5Y_cells_and_senescence-accelerated-prone_mice_8_through_the_up-regulation_of_phosphoglycerate_kinase-1
https://pdf.benchchem.com/1677/Application_Notes_and_Protocols_for_Oral_Gavage_Administration_in_Mice.pdf
https://iacuc.ucsf.edu/sites/g/files/tkssra16261/files/wysiwyg/STD%20PROCEDURE%20-%20Misc%20Rodent%20Procedures%20-%20Oral%20Gavage%20In%20Mice%20and%20Rats.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2009a%20-%20Oral%20Dosing%20%28Gavage%29%20in%20Adult%20Mice%20April%202021%20Final.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6547009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6547009/
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.queensu.ca/animals-in-science/policies-procedures/sop/rats/10-9-2
https://animalcare.ubc.ca/sites/default/files/documents/ACC-2020-Tech10b%20IP%20Injections%20in%20the%20Adult%20Rat%20SOP%20November%202020_0.pdf
https://www.research.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-rat-injection-intraperitoneal.pdf
https://www.benchchem.com/product/b15973260/docs#application-notes-protocols-for-in-vivo-studies-of-3-5-dicaffeoylquinic-acid
https://www.benchchem.com/product/b15973260/docs#application-notes-protocols-for-in-vivo-studies-of-3-5-dicaffeoylquinic-acid
https://www.benchchem.com/product/b15973260/docs#application-notes-protocols-for-in-vivo-studies-of-3-5-dicaffeoylquinic-acid
https://www.benchchem.com/product/b15973260/docs#application-notes-protocols-for-in-vivo-studies-of-3-5-dicaffeoylquinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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